1-(5-bromo-1H-indol-3-yl)propan-2-ol

Core Science & Biosynthesis

1-(5-bromo-1H-indol-3-yl)propan-2-ol chemical structure and molecular weight

An In-Depth Technical Guide to 1-(5-bromo-1H-indol-3-yl)propan-2-ol: Structure, Synthesis, and Applications

Authored by: A Senior Application Scientist

Introduction

The indole scaffold is a cornerstone in medicinal chemistry and drug discovery, forming the structural core of numerous natural products, pharmaceuticals, and biologically active compounds. Its unique electronic properties and the ability of the C3 position to undergo facile electrophilic substitution make it a privileged structure for chemical modification. This guide focuses on a specific, functionalized indole derivative, 1-(5-bromo-1H-indol-3-yl)propan-2-ol , a valuable building block for the synthesis of more complex molecular architectures.

The presence of a bromine atom at the C5 position of the indole ring offers a strategic handle for further chemical transformations, such as cross-coupling reactions, thereby expanding the synthetic possibilities. The propan-2-ol side chain at the C3 position introduces a chiral center and a secondary alcohol, providing opportunities for stereoselective synthesis and the introduction of diverse functional groups. This technical guide provides a comprehensive overview of the chemical structure, molecular weight, a plausible synthetic route with mechanistic considerations, and the potential research applications of this compound, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Physicochemical Properties

The chemical identity of 1-(5-bromo-1H-indol-3-yl)propan-2-ol is defined by its constituent atoms and their spatial arrangement. The structure consists of a central indole ring system, which is a bicyclic aromatic heterocycle composed of a benzene ring fused to a pyrrole ring. A bromine atom is substituted at the 5th position of the indole ring, and a 2-hydroxypropyl group is attached to the 3rd position.

Caption: 2D structure of 1-(5-bromo-1H-indol-3-yl)propan-2-amine, a closely related analog. The structure of the target alcohol is identical except for the -OH group instead of -NH2.

Physicochemical Data Summary

The key physicochemical properties of 1-(5-bromo-1H-indol-3-yl)propan-2-ol are summarized in the table below. These parameters are crucial for its handling, characterization, and application in synthetic chemistry.

Property	Value	Source
Molecular Formula	C₁₁H₁₂BrNO	[1]
Molecular Weight	254.12 g/mol	[1]
CAS Number	1932520-35-8 ((R)-enantiomer)	[1]
Appearance	Solid or semi-solid (predicted)
Solubility	Soluble in common organic solvents like ethanol, methanol, and acetone (predicted)	General chemical knowledge
Storage	2-8°C, sealed in a dry, dark place is recommended for long-term stability

Proposed Synthesis and Mechanistic Rationale

The synthesis of 3-substituted indoles is a well-established area of organic chemistry.[2] A plausible and efficient synthetic route to 1-(5-bromo-1H-indol-3-yl)propan-2-ol can be envisioned starting from the readily available 5-bromo-1H-indole. The proposed method involves a Friedel-Crafts-type acylation at the C3 position, followed by a reduction of the resulting ketone.

This two-step approach is advantageous as it utilizes common and relatively inexpensive reagents and proceeds through well-understood reaction mechanisms. The choice of a Friedel-Crafts acylation is based on the high nucleophilicity of the C3 position of the indole ring, which readily reacts with electrophiles.

Experimental Protocol

Step 1: Synthesis of 1-(5-bromo-1H-indol-3-yl)propan-2-one

• To a stirred solution of 5-bromo-1H-indole in a suitable anhydrous solvent (e.g., dichloromethane or diethyl ether) under an inert atmosphere (e.g., nitrogen or argon), add a Lewis acid catalyst such as aluminum chloride (AlCl₃) or zinc chloride (ZnCl₂).

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add propionyl chloride or propionic anhydride as the acylating agent. The use of a Lewis acid activates the acylating agent, forming a highly electrophilic acylium ion.

• Allow the reaction to warm to room temperature and stir for several hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by carefully adding ice-cold water or a dilute acid solution.

• Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the intermediate ketone, 1-(5-bromo-1H-indol-3-yl)propan-2-one.

Step 2: Reduction to 1-(5-bromo-1H-indol-3-yl)propan-2-ol

• Dissolve the purified ketone from Step 1 in a suitable protic solvent such as methanol or ethanol.

• Cool the solution to 0°C.

• Add a reducing agent, such as sodium borohydride (NaBH₄), in small portions. NaBH₄ is a mild and selective reducing agent for ketones and is well-suited for this transformation.

• Stir the reaction mixture at 0°C to room temperature until the starting material is consumed (as monitored by TLC).

• Quench the reaction by the slow addition of water.

• Remove the solvent under reduced pressure and extract the product with an organic solvent.

• Wash the organic layer, dry it, and concentrate it to obtain the crude product.

• Purify the final product, 1-(5-bromo-1H-indol-3-yl)propan-2-ol, by column chromatography or recrystallization.

Caption: Proposed two-step synthesis of 1-(5-bromo-1H-indol-3-yl)propan-2-ol.

Potential Applications in Research and Drug Discovery

The title compound is a versatile intermediate for the synthesis of a wide range of more complex molecules. The indole nucleus is a key structural feature in many pharmacologically active compounds, and the ability to introduce functionality at both the C3 and C5 positions makes this molecule particularly valuable.[3][4]

• Lead Generation Libraries: The secondary alcohol can be used as a handle for further reactions, such as esterification, etherification, or conversion to an amine, allowing for the rapid generation of a library of analogs for biological screening.

• Fragment-Based Drug Discovery: As a functionalized indole, it can serve as a fragment for screening against various biological targets.

• Synthesis of Bioactive Molecules: The bromo-substituent at the C5 position can be utilized in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to introduce new carbon-carbon or carbon-heteroatom bonds, leading to the synthesis of complex, polyfunctionalized indole derivatives.[2]

The development of novel indole derivatives remains a significant focus in the search for new therapeutic agents, and building blocks like 1-(5-bromo-1H-indol-3-yl)propan-2-ol are instrumental in these efforts.[5]

Conclusion

1-(5-bromo-1H-indol-3-yl)propan-2-ol is a valuable heterocyclic building block with significant potential in synthetic and medicinal chemistry. Its structure combines the privileged indole scaffold with two key functional handles: a bromine atom for cross-coupling reactions and a secondary alcohol for further derivatization. The proposed synthetic route offers a reliable and scalable method for its preparation. For researchers and drug development professionals, this compound represents a versatile starting point for the design and synthesis of novel, biologically active molecules.

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Unraveling the In Vitro Mechanism of Action of 1-(5-bromo-1H-indol-3-yl)propan-2-ol: A Technical Guide for Preclinical Research

This guide provides a comprehensive framework for elucidating the in vitro mechanism of action of the novel compound, 1-(5-bromo-1H-indol-3-yl)propan-2-ol. Given the prevalence of 5-bromoindole derivatives in contemporary drug discovery, particularly in oncology, this document outlines a logical and technically robust screening cascade.[1][2][3][4][5] We will explore the compound's potential as a cytotoxic agent, a modulator of key signaling pathways, and assess its preliminary safety profile. This guide is intended for researchers, scientists, and drug development professionals dedicated to advancing novel chemical entities from bench to potential clinical application.

Introduction: The Therapeutic Potential of 5-Bromoindole Scaffolds

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous bioactive molecules.[1][6] Chemical modification of this core, particularly through halogenation at the 5-position, has been a fruitful strategy for enhancing biological activity.[1] The introduction of a bromine atom can significantly influence a compound's physicochemical properties, such as lipophilicity and metabolic stability, and can lead to more potent interactions with biological targets.[1] Recent research has highlighted the promise of 5-bromoindole derivatives as inhibitors of critical signaling proteins, including receptor tyrosine kinases like the Epidermal Growth Factor Receptor (EGFR), which are often dysregulated in cancer.[1][3][4]

This guide proposes a systematic in vitro investigation of 1-(5-bromo-1H-indol-3-yl)propan-2-ol, a compound for which the specific mechanism of action is not yet elucidated. Our approach is built on a hierarchical testing strategy, beginning with broad phenotypic screening and progressively narrowing the focus to specific molecular targets.

Part 1: Foundational Analysis - Cytotoxicity and Antiproliferative Effects

The initial step in characterizing a novel compound with potential anticancer activity is to determine its effect on cell viability and proliferation. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric method for this purpose.[6][7][8][9][10][11] This assay measures the metabolic activity of cells, which is an indicator of cell viability.[7][8][9][10]

Experimental Workflow: Cytotoxicity Screening

Caption: Workflow for assessing in vitro kinase inhibition.

Detailed Protocol: Luminescent Kinase Assay (e.g., ADP-Glo™)

[12][13]

• Compound Preparation: Perform serial dilutions of 1-(5-bromo-1H-indol-3-yl)propan-2-ol in DMSO.

• Assay Plate Setup: In a white, opaque assay plate, add the diluted compound or DMSO vehicle control.

• Enzyme Addition: Add the recombinant human kinase enzyme (e.g., EGFR, VEGFR-2) to each well.

• Inhibitor Binding: Incubate the plate at room temperature to allow the compound to bind to the kinase.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of the kinase substrate and ATP.

• Reaction Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes). [12]7. ATP Depletion: Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent.

• Signal Generation: Add Kinase Detection Reagent to convert the generated ADP to ATP and produce a luminescent signal.

• Luminescence Measurement: Measure the luminescence using a plate reader.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value. [12] Table 2: Hypothetical Kinase Inhibition Profile

Kinase Target	IC50 (nM)
EGFR	Value
VEGFR-2	Value
Other Kinase 1	Value
Other Kinase 2	Value

Note: This table is for illustrative purposes.

Hypothesis 2: Modulation of Serotonin Receptors

The indole core of the test compound is structurally similar to serotonin. Therefore, it is plausible that 1-(5-bromo-1H-indol-3-yl)propan-2-ol could interact with serotonin (5-HT) receptors. [14][15]A competitive radioligand binding assay is a standard method to determine the affinity of a compound for a specific receptor. [14][16][17][18]

Experimental Workflow: Serotonin Receptor Binding Assay

Caption: Workflow for a thallium flux-based hERG inhibition assay.

Detailed Protocol: Thallium Flux Assay for hERG Inhibition

[19]1. Cell Culture: Use a cell line stably expressing the hERG channel (e.g., U2OS-hERG or HEK293-hERG). 2[19][20]. Dye Loading: Load the cells with a thallium-sensitive fluorescent dye, such as FluxOR™. 3. Compound Addition: Add serial dilutions of 1-(5-bromo-1H-indol-3-yl)propan-2-ol to the assay plate. Include a vehicle control (DMSO) and a known hERG inhibitor as a positive control (e.g., astemizole). 4[19]. Incubation: Incubate the plate at room temperature in the dark. 5. Stimulation and Detection: Add a stimulation buffer containing thallium to open the hERG channels. Immediately measure the fluorescence intensity over time using a kinetic plate reader. 6. Data Analysis: The influx of thallium through open hERG channels leads to an increase in fluorescence. Inhibition of the channel by the test compound will result in a decreased fluorescence signal. Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.

Conclusion and Forward Look

This technical guide outlines a comprehensive and logical in vitro strategy to elucidate the mechanism of action of 1-(5-bromo-1H-indol-3-yl)propan-2-ol. By systematically progressing from broad phenotypic screening to specific target-based and safety assays, researchers can efficiently characterize this novel compound. The data generated from this workflow will provide a robust foundation for further preclinical development, including structure-activity relationship (SAR) studies and in vivo efficacy models. The multifaceted potential of the 5-bromoindole scaffold suggests that a thorough investigation of this compound is a worthwhile endeavor with the potential to uncover a novel therapeutic agent.

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Pharmacological Applications of the 1-(5-bromo-1H-indol-3-yl)propan-2-ol Scaffold: An In-Depth Technical Guide

Executive Summary

The indole nucleus is recognized as a "privileged scaffold" in medicinal chemistry, forming the structural basis for a vast array of naturally occurring alkaloids and synthetic therapeutics[1]. Within this chemical space, 1-(5-bromo-1H-indol-3-yl)propan-2-ol (CAS: 1932520-35-8) emerges as a highly specialized, bifunctional building block[2]. While rarely administered as a standalone active pharmaceutical ingredient (API), it is a critical intermediate in the rational design of targeted therapeutics. This whitepaper explores the mechanistic rationale behind this specific scaffold, its downstream pharmacological applications, and the experimental workflows required to leverage it in drug discovery.

Mechanistic Rationale of the Scaffold

The strategic placement of functional groups on the 1-(5-bromo-1H-indol-3-yl)propan-2-ol molecule provides distinct pharmacokinetic and pharmacodynamic advantages when integrated into larger API structures.

The 5-Bromo Substitution

The introduction of a bromine atom at the C5 position of the indole ring serves three critical functions:

• Metabolic Stability: The C5 position of the indole ring is a common "soft spot" for cytochrome P450-mediated oxidation. Halogenation at this site sterically and electronically blocks phase I metabolism, thereby increasing the half-life of the resulting drug[3].

• Halogen Bonding: In the context of target engagement, the polarizable bromine atom can participate in directed halogen bonding with backbone carbonyls in deep hydrophobic pockets (such as the ATP-binding site of kinases), significantly enhancing binding affinity[4].

• Synthetic Versatility: The aryl bromide acts as an ideal electrophilic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), allowing for rapid, late-stage structural diversification[5].

The Propan-2-ol Moiety

The alkyl alcohol chain functions as a dynamic linker:

• Hydrogen Bonding: The hydroxyl group serves as a crucial hydrogen-bond donor and acceptor, capable of interacting with solvent-exposed regions or specific amino acid residues within a target receptor[6].

• Chirality: The chiral center at the C2 position of the propanol chain yields distinct (R) and (S) enantiomers[2]. This stereochemistry is vital for achieving high target selectivity, as one enantiomer typically exhibits superior spatial alignment within the chiral environment of a protein binding site.

Caption: Structural Activity Relationship (SAR) mapping of the 1-(5-bromo-1H-indol-3-yl)propan-2-ol scaffold.

Pharmacological Applications of Derived APIs

By utilizing 1-(5-bromo-1H-indol-3-yl)propan-2-ol as a core synthon, researchers have developed potent inhibitors across multiple therapeutic areas.

Receptor Tyrosine Kinase (RTK) Inhibitors (Oncology)

5-bromoindole derivatives have demonstrated profound efficacy in inhibiting RTKs such as VEGFR-2 and EGFR, which drive tumor angiogenesis and proliferation[4][7]. The indole core effectively mimics the purine ring of ATP, while the 5-bromo group anchors the molecule deep within the hydrophobic hinge region of the kinase domain. For instance, 5-bromoindole-2-carboxylic acid derivatives have shown potent cell cycle arrest at the G2/M phase by targeting VEGFR-2[4].

Neurodegenerative Disease Targets

Derivatives synthesized from 5-bromoindole precursors have been identified as potent, brain-penetrant inhibitors of Tau Tubulin Kinase 1 (TTBK1)[5]. TTBK1 is a neuron-specific kinase implicated in the hyperphosphorylation of Tau proteins, a hallmark of Alzheimer's disease pathology. The lipophilicity provided by the brominated indole ensures adequate blood-brain barrier (BBB) penetration[5].

Anti-inflammatory Enzyme Inhibitors

Indole derivatives featuring propan-2-ol or propan-2-one side chains are highly potent inhibitors of human cytosolic phospholipase A2α (cPLA2α)[6]. Inhibition of cPLA2α blocks the release of arachidonic acid, thereby suppressing the downstream synthesis of pro-inflammatory eicosanoids[8].

Caption: Mechanism of action for 5-bromoindole-derived kinase inhibitors targeting RTK pathways.

Quantitative Data Presentation

The pharmacological superiority of the 5-bromo substitution and the propanol/propanone linker is evident when comparing in vitro assay data. Table 1 summarizes the inhibitory concentrations (IC50) of various indole derivatives against their respective targets.

Table 1: Comparative Pharmacological Activity of Indole Derivatives

Compound Class / Scaffold	Target Enzyme / Cell Line	IC50 Value	Pharmacological Effect	Reference
5-Bromoindole derivative (5BDBIC)	VEGFR-2 (HepG2 Cells)	14.3 μM	Cell cycle arrest (G2/M), Apoptosis	[4]
Standard VEGFR Inhibitor (Sorafenib)	VEGFR-2 (HepG2 Cells)	6.2 μM	Benchmark control	[4]
Indole propan-2-one derivative	cPLA2α (Isolated Enzyme)	0.0043 μM	Anti-inflammatory (blocks arachidonic acid)	[6]
Unsubstituted Indole (Baseline)	M. fructicola (Fungal Pathogen)	Low Activity	Baseline comparison	[9]
5-Bromoindole (Baseline)	M. fructicola (Fungal Pathogen)	7.9x Increase	Enhanced antifungal activity via halogenation	[9]

Experimental Workflow: Synthesis of a Kinase Inhibitor Lead

To translate the 1-(5-bromo-1H-indol-3-yl)propan-2-ol scaffold into a pharmacologically active kinase inhibitor, researchers typically employ palladium-catalyzed cross-coupling. Below is a self-validating, step-by-step protocol for a Suzuki-Miyaura coupling.

Protocol: Suzuki-Miyaura Cross-Coupling of 1-(5-bromo-1H-indol-3-yl)propan-2-ol

Objective: To couple an aryl boronic acid to the C5 position of the indole scaffold, generating a biaryl system capable of occupying the hydrophobic pocket of a target kinase.

Step 1: Reagent Preparation & Degassing

• Action: Dissolve 1-(5-bromo-1H-indol-3-yl)propan-2-ol (1.0 eq) and the desired aryl boronic acid (1.2 eq) in a 4:1 mixture of 1,4-dioxane and water. Sparge the solution with Argon for 15 minutes.

• Causality: Degassing is critical. Oxygen rapidly degrades the active Palladium(0) species into inactive Palladium(II) oxides, which will stall the catalytic cycle and result in unreacted starting material.

Step 2: Catalyst and Base Addition

• Action: Add Pd(dppf)Cl₂ (0.05 eq) and Potassium Carbonate (K₂CO₃) (2.5 eq) under a continuous stream of Argon.

• Causality: Pd(dppf)Cl₂ is selected because the large "bite angle" of the dppf ligand facilitates the oxidative addition of the sterically hindered 5-bromoindole. K₂CO₃ acts as a mild base to activate the boronic acid (forming a reactive boronate complex) without causing base-catalyzed elimination or degradation of the propan-2-ol moiety.

Step 3: Thermal Activation

• Action: Seal the reaction vessel and heat to 90°C for 12 hours. Monitor the reaction via LC-MS or TLC (Hexanes:EtOAc 1:1).

• Causality: Heating to 90°C provides the necessary thermodynamic energy to overcome the activation barrier of the transmetalation step. Monitoring via LC-MS creates a self-validating loop; the disappearance of the isotopic bromine doublet (M and M+2 peaks of equal height) confirms the complete consumption of the starting scaffold.

Step 4: Workup and Purification

• Action: Cool to room temperature, dilute with Ethyl Acetate, and wash with brine (3x). Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify via flash column chromatography.

• Causality: The aqueous brine wash efficiently removes the inorganic salts (K₂CO₃ and boronic acid byproducts) and the water-miscible dioxane. Chromatography separates the desired cross-coupled product from any homocoupled boronic acid byproducts, ensuring high purity for subsequent biological assays.

References

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Protocols & Analytical Methods

Step-by-step synthesis route for 1-(5-bromo-1H-indol-3-yl)propan-2-ol

Application Note: Regioselective Synthesis of 1-(5-Bromo-1H-indol-3-yl)propan-2-ol

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Field Application: Synthesis of halogenated tryptamine analogs and 5-HT receptor modulator precursors.

Introduction & Mechanistic Rationale

Halogenated indole derivatives, particularly 5-bromoindoles, are highly valued scaffolds in drug discovery, frequently serving as precursors for serotonin (5-HT) receptor agonists and central nervous system (CNS) modulators[1]. The functionalization of the indole core at the C3 position with a 2-hydroxypropyl chain yields 1-(5-bromo-1H-indol-3-yl)propan-2-ol , a versatile intermediate for downstream amination or etherification.

The Causality of Regioselectivity: Indole is an ambient nucleophile. Under strongly basic conditions, deprotonation of the N1 nitrogen leads to N-alkylation. However, under neutral or Lewis acidic conditions, the enamine-like character of the indole ring makes the C3 position the most nucleophilic site.

When reacting 5-bromoindole with an unsymmetrical epoxide like propylene oxide, the regiochemistry of the ring-opening is dictated by the reaction conditions. Mild Lewis acids (e.g., InCl₃) or highly hydrogen-bond-donating solvents like 2,2,2-trifluoroethanol (TFE) activate the epoxide without inducing full carbocation formation. This promotes an S_N2-like attack by the indole C3-carbon at the less sterically hindered terminal carbon of the epoxide[2].

Note on Substrate Reactivity: The electron-withdrawing nature of the bromine atom at the C5 position significantly diminishes the nucleophilicity of the indole ring. While unsubstituted indoles react rapidly with epoxides in fluorinated solvents, 5-bromoindole requires extended reaction times (up to 72 hours) or the introduction of a Lewis acid catalyst to achieve full conversion[2].

Reaction Pathway & Logical Workflow

Caption: Mechanistic pathway for the Lewis acid-catalyzed C3-alkylation of 5-bromoindole with propylene oxide.

Experimental Design & Reagent Metrics

To overcome the diminished nucleophilicity of 5-bromoindole, this protocol utilizes Indium(III) chloride (InCl₃) as a mild, water-tolerant Lewis acid in dichloromethane (DCM). This ensures high C3-selectivity while suppressing unwanted epoxide polymerization or N-alkylation.

Table 1: Stoichiometry and Reagent Specifications

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role in System
5-Bromo-1H-indole	196.05	1.0	1.96 g (10.0 mmol)	Primary Nucleophile
Propylene Oxide	58.08	1.5	1.05 mL (15.0 mmol)	Electrophile
Indium(III) chloride	221.18	0.1	221 mg (1.0 mmol)	Lewis Acid Catalyst
Dichloromethane (DCM)	84.93	N/A	25.0 mL	Aprotic Solvent

Step-by-Step Methodology

Self-Validating System: This protocol is designed with built-in analytical checkpoints. Proceeding to the next step is contingent upon meeting the observational criteria defined below.

Step 1: System Initialization

• Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Add 5-bromo-1H-indole (1.96 g, 10.0 mmol) and anhydrous DCM (25.0 mL) to the flask. Stir until complete dissolution is achieved.

• Add InCl₃ (221 mg, 1.0 mmol) in one portion. The suspension will become slightly cloudy.

Step 2: Electrophile Addition

• Cool the reaction vessel to 0 °C using an ice-water bath. Causality: Cooling mitigates the volatility of propylene oxide (b.p. 34 °C) and prevents exothermic runaway during the initial Lewis acid-epoxide complexation.

• Add propylene oxide (1.05 mL, 15.0 mmol) dropwise over 10 minutes via a gas-tight syringe.

• Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C).

Step 3: Reaction Monitoring

• Stir the mixture at room temperature for 12–16 hours.

• Validation Checkpoint: Perform TLC analysis (Eluent: 30% Ethyl Acetate in Hexanes). The starting material (R_f ~ 0.6) should be consumed, replaced by a new, more polar spot corresponding to the product (R_f ~ 0.3). UV activity and staining with vanillin (turns deep purple/blue for indoles) confirm the presence of the indole core.

Step 4: Quenching and Extraction

• Quench the reaction by adding 15 mL of saturated aqueous NaHCO₃. Stir vigorously for 10 minutes to neutralize the Lewis acid and any trace HCl.

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (2 × 15 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a crude oil.

Step 5: Purification

• Purify the crude residue via flash column chromatography on silica gel (Gradient: 10% to 40% Ethyl Acetate in Hexanes).

• Pool the fractions containing the pure product (R_f ~ 0.3) and concentrate in vacuo to afford 1-(5-bromo-1H-indol-3-yl)propan-2-ol as a pale yellow to off-white solid.

Analytical Characterization

To ensure the integrity of the synthesized compound, verify the structure against the following expected spectroscopic parameters. The presence of the secondary alcohol and the intact C2-proton of the indole ring confirms C3-regioselectivity over N1-alkylation.

Table 2: Expected Spectroscopic Data

Technique	Key Signals & Assignments	Diagnostic Value
¹H NMR (400 MHz, CDCl₃)	δ 8.20 (br s, 1H, NH), 7.72 (d, J = 1.8 Hz, 1H, C4-H), 7.26 (d, J = 8.6 Hz, 1H, C7-H), 7.21 (dd, J = 8.6, 1.8 Hz, 1H, C6-H), 7.08 (d, J = 2.4 Hz, 1H, C2-H), 4.10 (m, 1H, CH -OH), 2.85 (m, 2H, CH₂ ), 1.65 (br s, 1H, OH), 1.25 (d, J = 6.2 Hz, 3H, CH₃ ).	The doublet at 7.08 ppm (C2-H) proves the C3 position is substituted. The multiplet at 4.10 ppm confirms the secondary alcohol.
¹³C NMR (100 MHz, CDCl₃)	δ 134.8, 129.1, 124.8, 124.0, 121.5, 112.7, 112.5, 112.0, 68.2 (CH-OH), 34.5 (CH₂), 22.8 (CH₃).	Shift at 68.2 ppm is characteristic of the secondary carbinol carbon.
HRMS (ESI)	Calculated for C₁₁H₁₃BrNO [M+H]⁺: 254.0181. Found: ~254.0185.	Confirms exact mass and the characteristic 1:1 isotopic pattern of the bromine atom (²⁵⁴Br / ²⁵⁶Br).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. arkat-usa.org [arkat-usa.org]

Application Notes: Dissolving 1-(5-bromo-1H-indol-3-yl)propan-2-ol in DMSO for Cell Culture

Abstract

This document provides a comprehensive protocol for the solubilization and application of 1-(5-bromo-1H-indol-3-yl)propan-2-ol, a bromo-indole derivative, for in vitro cell-based assays. Given that many indole-based compounds exhibit poor aqueous solubility, Dimethyl Sulfoxide (DMSO) is employed as the primary solvent.[1][2] These application notes detail a robust, self-validating methodology that emphasizes scientific integrity by addressing the inherent challenges of using DMSO, such as cytotoxicity and compound precipitation. The protocols are designed for researchers in drug discovery and cell biology, providing step-by-step instructions for preparing high-concentration stock solutions, creating working dilutions, and critically, validating solvent tolerance for the specific cell line in use.

Introduction and Key Considerations

The successful evaluation of novel chemical entities in cell-based assays is fundamentally dependent on the precise and reproducible delivery of the compound to the biological system. 1-(5-bromo-1H-indol-3-yl)propan-2-ol belongs to the indole family, a privileged scaffold in medicinal chemistry often associated with low water solubility.[3] Therefore, a powerful aprotic solvent like DMSO is necessary for initial solubilization.[4]

However, the use of DMSO is not trivial. As a Senior Application Scientist, I must stress that overlooking the solvent's bioactivity can lead to misinterpretation of experimental data. The following pillars form the foundation of this protocol:

• Understanding DMSO-Induced Cytotoxicity: DMSO can inhibit cell proliferation and induce cell death in a concentration- and time-dependent manner.[5][6] While some robust cell lines tolerate up to 1% DMSO, sensitive and primary cells may show stress at concentrations as low as 0.1%.[7][8][9] It is a critical error to assume a "safe" concentration without empirical validation.

• The Mandate for Vehicle Controls: Every experiment must include a vehicle control group, which consists of cells treated with the highest concentration of DMSO used in the experiment, but without the test compound. This is the only way to differentiate the pharmacological effect of the compound from a solvent-induced artifact.

• Preventing Compound Precipitation: When a concentrated DMSO stock solution is diluted into an aqueous cell culture medium, the abrupt change in solvent polarity can cause the compound to precipitate.[10][11] This leads to an unknown and reduced effective concentration, invalidating the results. This protocol employs a serial dilution strategy to mitigate this risk.[12]

Compound Information & Safety

• Compound: 1-(5-bromo-1H-indol-3-yl)propan-2-ol

• Molecular Formula: C₁₁H₁₂BrNO

• Appearance: Typically a solid powder.[13]

• Storage: Bromo-indole compounds should be stored in a cool, dry, and dark place, in a tightly sealed container to prevent degradation.[13][14][15] For long-term storage, refrigeration (2-8°C) is recommended.[13]

Safety & Handling: Bromo-indole derivatives should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[16] Operations involving the powder should be performed in a well-ventilated area or a chemical fume hood to avoid inhalation.[17][18]

Experimental Protocols

This section is divided into three core protocols: preparing a master stock solution, preparing working solutions for cell treatment, and validating DMSO tolerance.

Protocol 1: Preparation of a 10 mM Master Stock Solution

The objective is to create a concentrated, stable stock solution that can be stored for long periods and used for subsequent dilutions. A 10 mM concentration is a common standard.

Materials:

• 1-(5-bromo-1H-indol-3-yl)propan-2-ol powder (MW: 254.12 g/mol )

• High-purity, sterile DMSO (cell culture grade)

• Calibrated analytical balance

• Sterile, amber-colored microcentrifuge tubes or glass vials

• Volumetric flasks for accuracy[19]

• Pipettes and sterile tips

Methodology:

• Calculation: To prepare 1 mL of a 10 mM stock solution:

  • Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

  • Mass (mg) = 0.010 mol/L × 0.001 L × 254.12 g/mol × 1000 mg/g = 2.54 mg

• Weighing: Accurately weigh 2.54 mg of the compound powder and transfer it into a sterile amber vial. It is often more accurate to weigh a slightly different amount (e.g., 2.60 mg) and adjust the DMSO volume accordingly to achieve the exact 10 mM concentration.[19]

• Dissolution:

  • Add the calculated volume of sterile DMSO (e.g., 1 mL for 2.54 mg) to the vial.

  • Cap the vial securely and vortex gently for 1-2 minutes until the solid is fully dissolved.[10]

  • Troubleshooting: If the compound does not dissolve readily, sonicate the vial in a water bath for 5-10 minutes or warm it gently to 37°C.[20][10] Ensure the solution cools to room temperature before proceeding.

• Aliquoting and Storage:

  • To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes.[21][10]

  • Label each aliquot clearly with the compound name, concentration, and date.

  • Store the aliquots at -20°C or -80°C for long-term stability. A typical shelf-life under these conditions is 6 months to a year.[21]

Workflow for Stock Solution Preparation

Caption: Workflow for preparing a concentrated master stock solution.

Protocol 2: Preparation of Working Solutions for Cell Treatment

This protocol describes the critical step of diluting the high-concentration DMSO stock into your aqueous cell culture medium. A stepwise dilution is used to prevent precipitation.

Objective: To prepare a final treatment medium with a desired compound concentration (e.g., 10 µM) and a consistent, non-toxic final DMSO concentration (e.g., 0.1%).

Methodology:

• Determine Final Concentrations: Decide on the range of final compound concentrations for your dose-response experiment (e.g., 100 µM, 10 µM, 1 µM, 0.1 µM).

• Maintain Consistent DMSO: The final DMSO concentration must be the same across all conditions, including the vehicle control. A 1000x dilution (e.g., 1 µL of stock into 1 mL of medium) is common and results in a 0.1% final DMSO concentration.

• Serial Dilution in Pure DMSO (Recommended): To ensure accuracy at lower concentrations and prevent precipitation, first perform serial dilutions of your master stock in pure DMSO.

  • Label sterile tubes for each intermediate concentration.

  • To make a 1 mM intermediate stock from your 10 mM master stock, mix 10 µL of the 10 mM stock with 90 µL of pure DMSO.

  • Continue this 1:10 dilution series in pure DMSO to create a range of intermediate stocks (e.g., 10 mM, 1 mM, 100 µM, 10 µM).

• Final Dilution into Culture Medium:

  • Pre-warm the required volume of complete cell culture medium to 37°C.

  • Add 1 µL of each DMSO intermediate stock to 999 µL of the pre-warmed medium to achieve your final desired concentrations (e.g., 10 µM, 1 µM, 0.1 µM, 0.01 µM). This maintains a constant 0.1% DMSO concentration.

  • Crucial Technique: Add the small volume of DMSO stock to the large volume of medium while gently vortexing or swirling.[20] Never add medium directly to the concentrated stock.

• Prepare Vehicle Control: Add 1 µL of pure DMSO to 999 µL of pre-warmed medium. This is your 0.1% DMSO vehicle control.

• Immediate Use: Use the freshly prepared working solutions to treat your cells immediately. Do not store aqueous working solutions.

Serial Dilution Workflow

Caption: Serial dilution scheme to prevent precipitation.

Protocol 3: Validation of Maximum Tolerated DMSO Concentration

This protocol is a self-validating system to ensure the chosen DMSO concentration is not cytotoxic to your specific cell line.

Methodology:

• Cell Seeding: Seed your cells in a 96-well plate at a density that ensures they are in the exponential growth phase for the duration of the experiment (typically 24-72 hours).

• Prepare DMSO Dilutions: Prepare a range of DMSO concentrations in your complete culture medium (e.g., 5%, 3%, 1%, 0.5%, 0.3%, 0.1%, 0.05%). Also include a "no DMSO" control.[5][6]

• Treatment: After allowing the cells to adhere (usually overnight), replace the medium with the prepared DMSO-containing media.

• Incubation: Incubate for the longest duration planned for your compound experiments (e.g., 24h, 48h, or 72h).

• Viability Assay: Assess cell viability using a standard method such as an MTT, MTS, or PrestoBlue assay, following the manufacturer's instructions.

• Analysis:

  • Normalize all readings to the "no DMSO" control (set to 100% viability).

  • Plot percent viability versus DMSO concentration.

  • The highest concentration of DMSO that does not cause a significant reduction in cell viability (e.g., >95% viability) is the maximum tolerated concentration for that cell line and experiment duration.[6]

Data Presentation: DMSO Cytotoxicity

The results from Protocol 3 should be summarized to guide all future experiments with that cell line.

Final DMSO Conc. (%)	Cell Viability (HepG2, 72h)[5]	Cell Viability (PBMCs, 120h)[7]	General Recommendation
5.0	No Proliferation	Significant Cell Death	Unacceptable for most assays
3.0	Growth Inhibited	N/A	Unacceptable for most assays
1.0	Growth Slightly Inhibited	N/A	Use with caution; may be acceptable for robust lines/short exposure
0.5	No Significant Inhibition	Significant Cell Death	Recommended upper limit for most immortalized cell lines [5][22]
0.1	No Significant Inhibition	N/A	Recommended for primary cells or sensitive assays [9][23][24]

Note: The data presented is illustrative and sourced from published studies. Researchers must generate their own data for their specific cell line of interest.

Conclusion

This application note provides a scientifically grounded protocol for dissolving and using 1-(5-bromo-1H-indol-3-yl)propan-2-ol in cell culture. By understanding the properties of both the compound and the solvent, and by incorporating a mandatory solvent cytotoxicity validation step, researchers can ensure their results are accurate, reproducible, and free from solvent-induced artifacts. This rigorous approach is indispensable for generating high-quality, trustworthy data in drug discovery and development.

References

• Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies. (n.d.). KEYENCE. [Link]

• Maximum DMSO concentration in media for cell culture? (2023, October 5). Reddit. [Link]

• Al-Shalabi, T., Al-Malki, A., Al-Ghamdi, S., & Al-Zahrani, M. (2025, August 10). Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights. PMC. [Link]

• do Nascimento, G. G., de Lira, L. A., de Oliveira, A. P., de Souza, L. B. F. C., & de Albuquerque, R. L. C. (2017). Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes. PMC. [Link]

• Thanh, N. C., & Van, T. T. B. (2020, July 29). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Biomedical Research and Therapy. [Link]

• Kiss, R., et al. (2016, January 25). What the concentration of DMSO you use in cell culture assays? ResearchGate. [Link]

• de Oliveira, A. C. S., de Oliveira, L. D., Rached, R. N., & de Souza, E. M. (2015, April 1). Cytotoxicity of dimethyl sulfoxide (DMSO) in direct contact with odontoblast-like cells. Dental Materials. [Link]

• Sharma, K. P. (2025, January 16). DMSO in cell based assays. Scientist Solutions. [Link]

• bob1, et al. (2009, May 26). DMSO usage in cell culture. Protocol Online. [Link]

• Galvagnion, C., & Rannikko, J. H. (2022, July 13). Dimethyl Sulfoxide (DMSO): A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. MDPI. [Link]

• Preparing Stock Solutions. (n.d.). PhytoTech Labs. [Link]

• Stock Solutions. (2002). Cold Spring Harbor Laboratory Press. [Link]

• PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). (n.d.). Universitas Gadjah Mada. [Link]

• Nick, T. (2025, March 10). How to Make Accurate Stock Solutions. Bitesize Bio. [Link]

• Making stock solutions - how and why. (2021, November 1). YouTube. [Link]

• 4-BROMOINDOLE. (2011, January 24). Georganics. [Link]

• 1-(5-bromo-1H-indol-3-yl)propan-2-amine. (n.d.). PubChem. [Link]

• Wang, T. Y., et al. (2019, December 17). A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media. PMC. [Link]

• Chauhan, A. K., et al. (2014, April 19). How do you dissolve Indomathacine for cell culture purposes? ResearchGate. [Link]

• Balakin, K. V., et al. (2004, February 15). In Silico Estimation of DMSO Solubility of Organic Compounds for Bioscreening. PubMed. [Link]

• Lagorce, D., et al. (2021, June 28). DMSO Solubility Assessment for Fragment-Based Screening. MDPI. [Link]

• Solubility of drug in DMSO? (2018, November 21). ResearchGate. [Link]

• Dimethyl Sulfoxide (DMSO) Solubility Data. (n.d.). Gaylord Chemical. [Link]

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Application Note: LC-MS/MS Fragmentation Pattern and Analytical Workflow for 1-(5-bromo-1H-indol-3-yl)propan-2-ol

Introduction & Analytical Significance

The compound 1-(5-bromo-1H-indol-3-yl)propan-2-ol is a highly valuable functionalized indole scaffold, frequently utilized as a synthetic intermediate in drug discovery and the development of marine alkaloid analogs. In pharmacokinetic profiling and structural elucidation, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard.

The presence of the bromine atom provides a highly diagnostic mass spectral signature: the natural abundance of 79Br (50.69%) and 81Br (49.31%) creates a characteristic 1:1 isotopic doublet separated by approximately 2 Da. Mass spectral analysis of such 5-bromoindole derivatives is an essential technique to infer potential fragmentation patterns that provide invaluable structural insights into the intact core and side-chain modifications 1[1].

Physicochemical & Exact Mass Profiling

Before initiating MS/MS method development, it is critical to establish the exact mass and isotopic distribution of the precursor ion.

Property	Value	Analytical Implication
Molecular Formula	C11​H14​BrNO	Contains one nitrogen; obeys the Nitrogen Rule (even mass for odd nitrogen in[M+H]+).
Monoisotopic Mass	253.01 Da	Baseline for high-resolution mass accuracy calculations.
Precursor Ion [M+H]+ ( 79Br )	m/z 254.02	Primary target for quadrupole isolation (Q1).
Precursor Ion [M+H]+ ( 81Br )	m/z 256.02	Secondary target; must be monitored to confirm halogen presence.
Ionization Mode	ESI Positive (ESI+)	The indole nitrogen and secondary alcohol readily accept protons.

Mechanistic Fragmentation Pathways (CID)

Understanding the causality behind collision-induced dissociation (CID) is critical for confident structural assignment. The fragmentation of 1-(5-bromo-1H-indol-3-yl)propan-2-ol in ESI+ mode proceeds via four primary pathways. Analogous 1-(1H-indol-3-yl)propan-2-ol scaffolds exhibit distinct dehydration and alpha-cleavage behaviors that serve as a baseline for this brominated derivative 2[2].

• Pathway A: Dehydration (Low CE: 10–15 eV) The secondary hydroxyl group is highly susceptible to protonation. Upon low-energy CID, it undergoes a facile neutral loss of water (-18.01 Da). The causality here is driven by the formation of a resonance-stabilized carbocation or a conjugated prop-1-enyl alkene at m/z 236.01 / 238.01.

• Pathway B: Quinolinium Ion Formation (Medium CE: 20–25 eV) Following dehydration, the molecule expels a neutral ethylene molecule ( C2​H4​ , -28.03 Da). This rearrangement yields the brominated quinolinium (or indolylidenemethyl) cation at m/z 207.98 / 209.98. The extreme thermodynamic stability of this expanded aromatic system makes it the base peak in medium-CE spectra.

• Pathway C: Retro-Friedel-Crafts Cleavage (Medium CE: 20–25 eV) Direct cleavage of the C3-alkyl bond from the protonated precursor expels the entire side chain as a neutral enol/ketone (-58.04 Da), leaving the protonated 5-bromoindole core at m/z 195.98 / 197.98.

• Pathway D: Debromination (High CE: 35–45 eV) The C(sp2)-Br bond is robust. Debromination requires elevated collision energies and typically proceeds via the neutral loss of hydrogen bromide (HBr, -79.93 Da) from secondary fragments, yielding highly unsaturated, singlet-peak species such as m/z 156.08 and 128.05.

Mechanistic CID fragmentation of 1-(5-bromo-1H-indol-3-yl)propan-2-ol in ESI+ mode.

Self-Validating LC-MS/MS Protocol

To ensure absolute trustworthiness and reproducibility, this protocol is designed as a self-validating system. Optimization of C3-substituted indoles requires careful tuning of ionization resources to prevent unwanted in-source decay 3[3].

Phase 1: Sample Preparation & Integrity Check

• Preparation: Dissolve the analyte in LC-MS grade methanol to 1 mg/mL, then dilute to 100 ng/mL in 95:5 Water:Acetonitrile containing 0.1% Formic Acid.

• Causality: Methanol ensures complete solubilization of the hydrophobic brominated indole. The final aqueous dilution matches the initial LC mobile phase conditions to prevent solvent-induced peak broadening (the "strong solvent effect").

• Validation Check: Prepare and inject a procedural blank immediately prior to the sample. The absence of peaks at m/z 254.02 rules out system carryover, which is common for sticky indole derivatives.

Phase 2: UHPLC Separation

• Column & Gradient: Inject 2 µL onto a sub-2 µm C18 column (e.g., 2.1 x 50 mm) maintained at 40 °C. Run a linear gradient from 5% to 95% Mobile Phase B (Acetonitrile + 0.1% FA) over 5 minutes. (Note: The analyte possesses a chiral center at C2; enantiomers will co-elute as a single peak on this achiral column).

• Causality: The C18 stationary phase provides excellent retention for the aromatic core. Formic acid suppresses silanol ionization on the column to improve peak shape and provides the abundant protons needed for efficient ESI+ ionization.

• Validation Check: Monitor the column backpressure trace. A highly stable pressure profile validates that no micro-leaks are affecting retention time reproducibility.

Phase 3: MS/MS Acquisition (ESI+)

• Parameters: Set capillary voltage to 3.5 kV and desolvation temperature to 350 °C. Ramp Collision Energy (CE) from 10 eV to 40 eV.

• Causality: A high desolvation temperature ensures efficient droplet evaporation, necessary for the highly aqueous content at the start of the gradient. Ramping the CE ensures simultaneous capture of low-energy dehydration fragments and high-energy debromination fragments.

• Validation Check (Isotopic Signature): Before analyzing fragments, the system must validate the precursor. The MS1 spectrum must show a doublet at m/z 254.02 and 256.02 with a 1:1 intensity ratio. A deviation >5% indicates isobaric interference, halting the validation.

Self-validating UHPLC-MS/MS analytical workflow for indole derivatives.

Quantitative Data Presentation

The following table summarizes the expected high-resolution product ions for the 79Br precursor (m/z 254.02). To analyze the 81Br precursor (m/z 256.02), add ~2.00 Da to any fragment containing the bromine atom.

Precursor Ion (m/z)	Product Ion (m/z)	Formula	Neutral Loss	Collision Energy (eV)	Relative Abundance	Structural Assignment
254.02	236.01	C11​H12​BrN+	-18.01 Da ( H2​O )	15	High	Dehydrated carbocation / prop-1-enyl indole
254.02	207.98	C9​H7​BrN+	-46.04 Da ( H2​O+C2​H4​ )	25	Base Peak	Brominated quinolinium ion
254.02	195.98	C8​H7​BrN+	-58.04 Da ( C3​H6​O )	25	Medium	Protonated 5-bromoindole core
254.02	156.08	C11​H10​N+	-97.94 Da ( H2​O+HBr )	40	Low	Debrominated polycyclic cation (Singlet)
254.02	128.05	C9​H6​N+	-125.97 Da ( H2​O+C2​H4​+HBr )	40	Low-Medium	Debrominated quinoline cation (Singlet)

References

• Evaluation of diethyl 4-(5-bromo-1H-indol-3-yl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate: synthesis, anti-corrosion potential, and biomedical applications Source: National Institutes of Health (NIH) URL:1

• Regioselective C3-Fluoroalcoholation of Indoles with Heptafluoroisopropyl Iodide via Palladium-Catalyzed C(sp2)–C(sp3) Cross-Coupling in the Presence of O2 Source: American Chemical Society (ACS) URL:3

• A Recyclable Electrochemical Reduction of Aldehydes and Ketones to Alcohols Using Water as the Hydrogen Source and Solvent Source: American Chemical Society (ACS) URL:2

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• 2. pubs.acs.org [pubs.acs.org]
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Application Notes and Protocols for High-Throughput Screening of 1-(5-bromo-1H-indol-3-yl)propan-2-ol

Introduction: The Indole Scaffold as a Privileged Structure in Drug Discovery

The indole ring system, a fusion of a benzene and a pyrrole ring, is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold."[1] This structural motif is prevalent in a vast number of natural products, endogenous molecules like serotonin and melatonin, and FDA-approved drugs.[1][2][3][4] Indole derivatives exhibit a remarkable breadth of biological activities, including anticancer, antiviral, anti-inflammatory, and neuroprotective properties.[2][4][5] The planar, aromatic nature of the indole core allows it to engage in various interactions with biological targets, such as π-π stacking and hydrogen bonding, making it a versatile starting point for drug design.[1]

The compound 1-(5-bromo-1H-indol-3-yl)propan-2-ol is a novel indole derivative. While specific biological data for this compound is not yet widely published, its structure suggests potential for interaction with a range of biological targets. The bromo-substitution at the C5 position can influence the electronic properties of the ring and provide a handle for further chemical modification, while the propan-2-ol side chain introduces a chiral center and potential hydrogen bonding capabilities.[3]

These application notes provide a comprehensive framework for initiating a high-throughput screening (HTS) campaign to elucidate the biological activity of 1-(5-bromo-1H-indol-3-yl)propan-2-ol. We will outline a tiered screening approach, starting with broad phenotypic assays and progressing to more specific target-based assays, along with detailed protocols and best practices for data integrity.

Part 1: Initial Characterization and Compound Handling

Prior to initiating large-scale screening, it is crucial to establish the fundamental physicochemical properties of 1-(5-bromo-1H-indol-3-yl)propan-2-ol.

1.1 Solubility and Stability Assessment

A primary requirement for any HTS compound is adequate solubility in aqueous assay buffers.

• Protocol: Prepare a concentrated stock solution of the compound, typically 10-20 mM in 100% dimethyl sulfoxide (DMSO). Perform serial dilutions in aqueous buffers relevant to your planned assays (e.g., PBS, HBSS, or specific assay buffers). Assess solubility visually for precipitation and quantify using methods like nephelometry. The stability of the compound in these buffers over the time course of the experiment should also be evaluated, for instance, by using LC-MS to check for degradation.

1.2 Potential for Assay Interference

Many compounds can interfere with HTS detection technologies. It is essential to assess these potential artifacts early.

• Autofluorescence: A significant number of compounds exhibit intrinsic fluorescence, which can lead to false-positive results in fluorescence-based assays.[6][7]

  • Protocol: In a microplate, prepare serial dilutions of 1-(5-bromo-1H-indol-3-yl)propan-2-ol in assay buffer. Using a plate reader, scan for fluorescence across a range of excitation and emission wavelengths that will be used in subsequent screens.[6] A dose-dependent increase in fluorescence indicates that the compound is autofluorescent and will require specific mitigation strategies.[6]

• Table 1: Strategies to Mitigate Autofluorescence [6]

Strategy	Description	Potential Impact
Spectral Separation	Shift detection to wavelengths where the compound does not fluoresce (e.g., use far-red dyes).	50-90% reduction in interference, requires appropriate instrument filter sets.
Media Exchange	Remove compound-containing media before adding detection reagents.	30-60% reduction, suitable only for endpoint assays and may stress cells.
Computational Subtraction	Post-acquisition image analysis to subtract background fluorescence.	Highly variable, depends on the uniformity of the background signal.
Use of Luminescent Assays	Switch to assay modalities that are not based on fluorescence detection.	Eliminates fluorescence interference but may be susceptible to other compound artifacts.

Part 2: A Tiered High-Throughput Screening Strategy

A logical, tiered approach is recommended to efficiently screen novel compounds. This begins with broad, cell-based phenotypic assays to identify general bioactivity, followed by more focused primary and secondary assays to elucidate the mechanism of action.

Caption: A generalized workflow for a high-throughput screening campaign.

2.1 Tier 1: Cell Viability and Cytotoxicity Screening

The initial step is to determine if 1-(5-bromo-1H-indol-3-yl)propan-2-ol has any effect on cell health. This is a crucial baseline that informs the design of subsequent assays.[8][9] A panel of cell lines representing different cancer types (e.g., MCF-7, HCT116, A549) and a non-cancerous cell line (e.g., HEK293) should be used.

Protocol: ATP-Based Luminescent Cell Viability Assay (e.g., CellTiter-Glo®)

This assay quantifies ATP, an indicator of metabolically active cells.[10]

• Cell Seeding: Seed cells in 384-well white, clear-bottom plates at a pre-determined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 1-(5-bromo-1H-indol-3-yl)propan-2-ol. Add the compound to the cell plates. Include wells with DMSO only (negative control) and a known cytotoxic agent (positive control).

• Incubation: Incubate plates for a standard duration (e.g., 48 or 72 hours) at 37°C and 5% CO2.

• Assay Reagent Addition: Equilibrate the plate and the luminescent assay reagent to room temperature. Add the reagent to each well.

• Signal Development: Incubate at room temperature for 10 minutes to lyse cells and stabilize the luminescent signal.

• Detection: Measure luminescence using a plate reader.

Data Analysis and Interpretation: A decrease in luminescence relative to the DMSO control indicates a reduction in cell viability. An increase could suggest an increase in proliferation or metabolic activity.

Part 3: Tier 2 - Primary Target-Class Screening

Based on the broad therapeutic applications of indole derivatives, protein kinases and G-protein coupled receptors (GPCRs) represent logical target classes for primary screening.[1][2]

3.1 Kinase Activity Screening

Protein kinases are critical regulators of cellular processes and are major targets in oncology and inflammation.[11] A universal kinase assay that measures the product of the kinase reaction (ADP) is a robust HTS method.[12]

Protocol: Universal ADP-Glo™ Kinase Assay

This assay measures kinase activity by quantifying the amount of ADP produced, which is then converted to a luminescent signal.[13]

• Kinase Reaction Setup: In a 384-well plate, dispense the kinase, a suitable substrate, and the test compound (1-(5-bromo-1H-indol-3-yl)propan-2-ol).

• Reaction Initiation: Add ATP to initiate the kinase reaction. The final ATP concentration should be close to the Km for the specific kinase.

• Incubation: Incubate the plate at 30°C for 1 hour.

• ADP-Glo™ Reagent Addition: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Kinase Detection Reagent: Add Kinase Detection Reagent to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30 minutes at room temperature.

• Detection: Measure luminescence with a plate reader.

Caption: Workflow for the ADP-Glo™ Kinase Assay.

3.2 GPCR Activity Screening

GPCRs are the largest family of cell surface receptors and are major drug targets.[14][15] Assays that measure the downstream consequences of GPCR activation, such as changes in intracellular calcium, are well-suited for HTS.[16]

Protocol: Calcium Flux Assay for Gq-Coupled GPCRs

This assay uses a calcium-sensitive fluorescent dye to detect the release of intracellular calcium stores following the activation of a Gq-coupled receptor.[14]

• Cell Culture: Use a cell line (e.g., HEK293) stably expressing the target Gq-coupled GPCR. Seed cells in 384-well black-walled, clear-bottom assay plates and incubate for 24 hours.[14]

• Dye Loading: Prepare a loading solution with a calcium-sensitive dye (e.g., Fluo-4 AM) and probenecid in an appropriate assay buffer (e.g., HBSS with 20 mM HEPES). Add the dye solution to the cells and incubate for 45-60 minutes at 37°C.[14]

• Compound Addition and Detection: Place the cell plate and a compound plate containing 1-(5-bromo-1H-indol-3-yl)propan-2-ol into a fluorescence imaging plate reader (e.g., FLIPR). The instrument will add the compound and immediately begin measuring fluorescence kinetics.

Caption: The Gq signaling pathway leading to intracellular calcium mobilization.[14]

Part 4: Assay Validation and Data Analysis

For any HTS campaign, rigorous assay validation is paramount to ensure data quality and reliability.[17][18]

4.1 Key Validation Parameters

• Z'-Factor: This statistical parameter is a measure of assay quality, taking into account the dynamic range and data variation.[10] A Z'-factor between 0.5 and 1.0 is considered excellent for HTS.[19]

  • Formula: Z' = 1 - (3 * (σp + σn)) / |μp - μn|

    • μp = mean of positive control, σp = standard deviation of positive control

    • μn = mean of negative control, σn = standard deviation of negative control

• Signal-to-Background Ratio (S/B): This measures the dynamic range of the assay. An S/B ratio of ≥ 3-5 is generally acceptable.[18]

• Coefficient of Variation (%CV): This measures the relative variability of the data. A %CV of ≤ 10-20% is desirable.[17][18]

Table 2: HTS Assay Validation Acceptance Criteria

Parameter	Acceptance Range	Rationale
Z'-Factor	≥ 0.5	Indicates a robust separation between positive and negative controls, allowing for reliable hit identification.[19]
Signal-to-Background	≥ 3	Ensures the signal from an active compound is clearly distinguishable from the assay background.[18]
%CV (Controls)	≤ 20%	Demonstrates low variability and high reproducibility of the assay measurements.[17]
DMSO Tolerance	No significant effect at screening concentration	Confirms that the vehicle used to dissolve the compound does not interfere with the assay.[20]

4.2 Hit Confirmation and Secondary Assays

Primary hits should be subjected to a confirmation screen. Confirmed hits should then be evaluated in dose-response experiments to determine their potency (e.g., IC50 or EC50). It is also critical to perform orthogonal assays, which use a different detection technology or biological principle, to rule out technology-specific artifacts.[20]

Conclusion

1-(5-bromo-1H-indol-3-yl)propan-2-ol, as a member of the privileged indole family, represents a promising starting point for a drug discovery campaign. The tiered HTS strategy outlined in these application notes provides a robust and logical path to characterizing its biological activity. By starting with broad phenotypic screens and progressing to more specific target-based assays, researchers can efficiently identify and validate the compound's mechanism of action. Careful attention to compound handling, assay validation, and data analysis will ensure the generation of high-quality, reproducible data, accelerating the journey from a novel molecule to a potential therapeutic lead.

References

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). (n.d.). PMC. Retrieved March 25, 2026, from [Link]

• A Protocol for a High-Throughput Multiplex Cell Viability Assay. (n.d.). PubMed. Retrieved March 25, 2026, from [Link]

• Indole – a promising pharmacophore in recent antiviral drug discovery. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

• Breakthrough in indole chemistry could accelerate drug development. (2025, August 25). PharmaTutor. Retrieved March 25, 2026, from [Link]

• The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance. (2026, January 21). MDPI. Retrieved March 25, 2026, from [Link]

• Indole-containing drugs against different diseases... (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

• Assay Development and HTS Guidelines. (n.d.). Scribd. Retrieved March 25, 2026, from [Link]

• Identification: Kinase-Substrate Pairs Using High Throughput Screening l Protocol Preview. (2022, July 15). YouTube. Retrieved March 25, 2026, from [Link]

• G PROTEIN-COUPLED RECEPTOR SCREENING ASSAYS : methods and protocols. [2 ed.]. (n.d.). DOKUMEN.PUB. Retrieved March 25, 2026, from [Link]

• Assay Validation in High Throughput Screening – from Concept to Application. (2015, June 3). IntechOpen. Retrieved March 25, 2026, from [Link]

• How Do You Validate an Assay for High-Throughput Screening?. (2026, March 3). BellBrook Labs. Retrieved March 25, 2026, from [Link]

• Cell-Based Assays in High-Throughput Screening for Drug Discovery. (n.d.). Lifescience Global. Retrieved March 25, 2026, from [Link]

• Cell-based assays in high-throughput mode (HTS). (n.d.). BioTechnologia. Retrieved March 25, 2026, from [Link]

• A Practical Guide to Assay Development and High-Throughput Screening in Drug Discovery. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

• Assay Guidance Manual. (2025, December 1). NCBI Bookshelf. Retrieved March 25, 2026, from [Link]

• Optimizing Assay Performance for High-Throughput Screens. (2025, October 30). BellBrook Labs. Retrieved March 25, 2026, from [Link]

• Insights & FAQs | High-Throughput Screening of GPCRs for Drug Discovery. (2023, April 12). Celtarys. Retrieved March 25, 2026, from [Link]

• Advances in G Protein-Coupled Receptor High-throughput Screening. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

• G Protein-Coupled Receptor Screening Assays: Methods and Protocols. (2025, August 10). ResearchGate. Retrieved March 25, 2026, from [Link]

• Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection. (2019, March 15). PubMed. Retrieved March 25, 2026, from [Link]

• Interference and Artifacts in High-content Screening - Assay Guidance Manual. (2025, May 28). NCBI. Retrieved March 25, 2026, from [Link]

• Quantitative Analyses of Aggregation, Autofluorescence, and Reactivity Artifacts in a Screen for Inhibitors of a Thiol Protease. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

• Nanoscale, automated, high throughput synthesis and screening for the accelerated discovery of protein modifiers. (2021, May 5). RSC Publishing. Retrieved March 25, 2026, from [Link]

• High-Throughput Screening: The Hits and Leads of Drug Discovery- An Overview. (2011, June 3). Journal of Applied Pharmaceutical Science. Retrieved March 25, 2026, from [Link]

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Technical Notes & Optimization

Technical Support Center: Storage and Handling of 1-(5-bromo-1H-indol-3-yl)propan-2-ol

Welcome to the comprehensive technical support guide for 1-(5-bromo-1H-indol-3-yl)propan-2-ol. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the storage and handling of this compound, with a primary focus on preventing thermal degradation. Our goal is to provide you with the expertise and practical solutions necessary to ensure the integrity and stability of your experimental results.

Troubleshooting Guide: Addressing Degradation During Storage

This section is formatted to help you quickly identify and resolve specific issues you may encounter with 1-(5-bromo-1H-indol-3-yl)propan-2-ol.

Question 1: I've observed a change in the color of my solid 1-(5-bromo-1H-indol-3-yl)propan-2-ol, from a white or off-white powder to a yellowish or brownish hue. What is the likely cause and how can I prevent this?

Answer:

A color change in your solid compound is a primary indicator of degradation, most commonly due to oxidation and/or photodegradation. The indole ring system is electron-rich and susceptible to oxidation, a process that can be accelerated by exposure to air (oxygen), light, and elevated temperatures.[1] The presence of the bromine atom on the indole ring can also influence the molecule's electronic distribution, potentially affecting its reactivity.[2]

Causality and Prevention:

• Oxidation: The indole nucleus can be oxidized to form various colored byproducts.[3] To mitigate this, it is imperative to minimize contact with atmospheric oxygen.

  • Solution: Store the solid compound under an inert atmosphere, such as argon or nitrogen, in a tightly sealed container. For long-term storage, consider subdividing the material into smaller, single-use aliquots to prevent repeated exposure of the bulk material to air.[3]

• Photodegradation: Indole derivatives are often sensitive to light, which can provide the energy to initiate degradation reactions.[1]

  • Solution: Always store the compound in a light-resistant container, such as an amber vial, or by wrapping the container in aluminum foil. Storage in a dark cabinet or drawer is also recommended.

• Thermal Degradation: Elevated temperatures accelerate the rate of all chemical reactions, including degradation.

  • Solution: Store the compound at a reduced temperature. For long-term storage, -20°C is recommended. For short-term use, storage at 2-8°C is acceptable.

Question 2: My solution of 1-(5-bromo-1H-indol-3-yl)propan-2-ol, which was initially clear, has developed a color or shows a decrease in potency in my assays over a short period. Why is this happening?

Answer:

Solutions of indole compounds are generally less stable than the solid material.[3] The factors mentioned for solid-state degradation (oxidation, photodegradation, and temperature) are all exacerbated in solution. Additionally, the choice of solvent and the pH of the solution can play a critical role.

Causality and Prevention:

• Solvent Choice: The type of solvent can influence the stability of the compound. Protic solvents, especially water, can participate in degradation pathways.

  • Solution: For stock solutions, use anhydrous aprotic solvents like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). It is best practice to prepare aqueous solutions fresh for each experiment. If short-term storage of an aqueous solution is unavoidable, keep it refrigerated (2-8°C), protected from light, and use it within 24 hours.

• pH-Dependent Hydrolysis: Extreme pH values can catalyze the degradation of the indole ring and potentially the side chain.

  • Solution: Maintain the pH of aqueous solutions within a neutral range (pH 6-8) to balance solubility and stability.

• Oxidative Degradation in Solution: Dissolved oxygen in the solvent can readily react with the indole moiety.

  • Solution: If stability in solution is a significant issue, consider de-gassing your solvents before preparing solutions. For long-term storage of stock solutions, overlaying the solution with an inert gas like argon or nitrogen before sealing can be beneficial.

Question 3: I am performing a forced degradation study on 1-(5-bromo-1H-indol-3-yl)propan-2-ol. What are the likely degradation products I should be looking for?

Answer:

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods.[4] Based on the structure of 1-(5-bromo-1H-indol-3-yl)propan-2-ol, degradation is likely to occur at the indole ring and the propan-2-ol side chain.

Potential Degradation Pathways:

• Indole Ring Oxidation: The primary site of oxidation on the indole ring is the C2-C3 double bond.[5] This can lead to the formation of oxindole derivatives. Further oxidation can lead to cleavage of the pyrrole ring.

• Side Chain Oxidation: The secondary alcohol on the propan-2-ol side chain can be oxidized to a ketone, which would yield 1-(5-bromo-1H-indol-3-yl)propan-2-one.

• Hydrolysis and Elimination: Under certain pH and temperature conditions, the hydroxyl group of the side chain could be eliminated, leading to the formation of an alkene.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the storage, handling, and analysis of 1-(5-bromo-1H-indol-3-yl)propan-2-ol.

Q1: What are the ideal long-term storage conditions for solid 1-(5-bromo-1H-indol-3-yl)propan-2-ol?

A1: For optimal long-term stability, the solid compound should be stored at -20°C or below , in a tightly sealed, light-resistant container , and preferably under an inert atmosphere (argon or nitrogen).[3]

Q2: Can I repeatedly freeze and thaw my DMSO stock solution of the compound?

A2: It is generally not recommended to subject stock solutions to multiple freeze-thaw cycles, as this can introduce moisture and accelerate degradation. The best practice is to aliquot your stock solution into single-use volumes upon preparation and store them at -20°C or -80°C.

Q3: Are there any excipients I should avoid when formulating this compound?

A3: Yes, compatibility with excipients is crucial. Avoid excipients that contain reactive impurities such as peroxides (often found in povidone and crospovidone), reducing sugars (like lactose, which can undergo Maillard reactions with primary or secondary amines, though your compound lacks this functionality, it's a good general practice), and trace metals that can catalyze oxidation.[6] A thorough drug-excipient compatibility study is always recommended during formulation development.[7]

Q4: How can I improve the stability of 1-(5-bromo-1H-indol-3-yl)propan-2-ol if it is intended for a liquid formulation?

A4: For liquid formulations, several strategies can be employed:

• Antioxidants: The inclusion of antioxidants such as butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), or ascorbic acid can help prevent oxidative degradation.[8]

• Chelating Agents: If metal-catalyzed oxidation is a concern, adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) can be beneficial.

• pH Control: Using a buffering system to maintain the pH in a stable range (typically near neutral) is critical.

• Co-solvents: The use of co-solvents like propylene glycol or polyethylene glycol (PEG) can sometimes enhance stability.

Q5: Is lyophilization a viable option to improve the long-term stability of this compound?

A5: Absolutely. Lyophilization (freeze-drying) is an excellent technique for enhancing the stability of compounds that are unstable in solution or sensitive to heat.[1][9] By removing water at low temperatures, it minimizes hydrolytic and oxidative degradation, resulting in a stable, dry powder with a long shelf life. The development of a lyophilization cycle requires careful optimization of freezing, primary drying, and secondary drying steps.[10]

Q6: How can I monitor the stability of 1-(5-bromo-1H-indol-3-yl)propan-2-ol and detect degradation products?

A6: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and reliable way to monitor the purity of your compound and quantify any degradation products.[11] A typical method would involve a reverse-phase C18 column with a gradient elution using a mobile phase of acetonitrile and water containing a small amount of an acid like formic acid or trifluoroacetic acid to ensure good peak shape. Detection is typically done using a UV detector. For the identification of unknown degradation products, coupling the HPLC to a mass spectrometer (LC-MS) is highly recommended.[12]

Experimental Protocols and Data

Forced Degradation Study Protocol

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation pathways and products.

Objective: To generate potential degradation products of 1-(5-bromo-1H-indol-3-yl)propan-2-ol under various stress conditions and to develop a stability-indicating analytical method.

Materials:

• 1-(5-bromo-1H-indol-3-yl)propan-2-ol

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• HPLC grade acetonitrile, methanol, and water

• Formic acid or trifluoroacetic acid (TFA)

• Stability chamber/oven

• Photostability chamber

Procedure:

• Sample Preparation: Prepare stock solutions of 1-(5-bromo-1H-indol-3-yl)propan-2-ol in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix equal volumes of the stock solution and 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

  • Thermal Degradation: Place the solid compound and a solution in a stability oven at 70°C for 48 hours.

  • Photodegradation: Expose the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter.

• Sample Analysis: At appropriate time points, withdraw samples, neutralize the acid and base-stressed samples, and dilute all samples to a suitable concentration for HPLC analysis.

• HPLC Analysis: Analyze the stressed samples, along with an unstressed control sample, using a developed stability-indicating HPLC method.

Stability-Indicating HPLC Method

This is a starting point for a stability-indicating HPLC method. Optimization will likely be required.

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with 90% A, ramp to 10% A over 20 minutes, hold for 5 minutes, then return to initial conditions.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 220 nm and 280 nm
Injection Volume	10 µL

Visualizations

Potential Degradation Pathways

Caption: Potential degradation pathways of 1-(5-bromo-1H-indol-3-yl)propan-2-ol.

Troubleshooting Workflow for Compound Degradation

Caption: A logical workflow for troubleshooting degradation issues.

References

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• Shen, Y., et al. (2024). A copper-catalyzed dehydrogenation of various nitrogen-containing heterocycles provides quinolines and indoles using O2 as an oxidant. Journal of Organic Chemistry, 89(6), 4530-4537. [Link]

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Reference Data & Comparative Studies

Comparative Pharmacology: 5-Bromo-DMT vs. 1-(5-bromo-1H-indol-3-yl)propan-2-ol in Serotonin Receptor Assays

For drug development professionals engineering novel psychoplastogens or serotonin (5-HT) receptor modulators, understanding the precise structure-activity relationships (SAR) of indole derivatives is paramount. This guide provides an objective, data-driven comparison between 5-bromo-DMT (a naturally occurring marine alkaloid and known 5-HT modulator) and 1-(5-bromo-1H-indol-3-yl)propan-2-ol (a structurally related tryptophol derivative).

By analyzing their distinct pharmacophores, we demonstrate why one compound acts as a potent therapeutic lead while the other serves primarily as a negative control or synthetic intermediate.

Structural and Mechanistic Divergence

The pharmacological dichotomy between these two compounds hinges on a single, critical functional group: the presence versus the absence of a basic amine.

5-Bromo-DMT (2-(5-bromo-1H-indol-3-yl)-N,N-dimethylethanamine) contains a tertiary amine. At physiological pH (~7.4), this amine is protonated. In classical monoamine G-protein coupled receptors (GPCRs) like 5-HT2A and 5-HT1A, this positively charged nitrogen forms an essential electrostatic salt bridge with the carboxylate group of a highly conserved aspartate residue in transmembrane domain 3 (e.g., Asp3.32, which corresponds to Asp155 in the human 5-HT2A receptor) . This salt bridge anchors the ligand, allowing the indole ring to engage in π−π stacking with aromatic residues in the binding pocket.

Conversely, 1-(5-bromo-1H-indol-3-yl)propan-2-ol is an alpha-methylated tryptophol derivative. It replaces the basic amine with a neutral hydroxyl (-OH) group. Because the hydroxyl group cannot be protonated at physiological pH, it is fundamentally incapable of forming the Asp3.32 salt bridge. While it may participate in weak hydrogen bonding, the loss of the primary electrostatic anchor results in a catastrophic drop in orthosteric binding affinity.

Fig 1: Mechanistic comparison of GPCR binding interactions at the conserved Asp3.32 residue.

Experimental Methodologies: Self-Validating Protocols

To empirically validate the SAR principles outlined above, researchers employ a combination of radioligand displacement and functional downstream signaling assays. The following protocols are designed with built-in causality and self-validation mechanisms.

Protocol A: Radioligand Displacement Assay ( Ki​ Determination)

• Causality: Utilizing isolated cell membranes rather than whole cells prevents active transport, metabolic degradation, or intracellular sequestration from confounding the orthosteric affinity ( Ki​ ) measurements.

• Step 1: Harvest HEK293 cells stably expressing human 5-HT2A or 5-HT1A receptors. Homogenize in 50 mM Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 x g to isolate the membrane fraction.

• Step 2: Incubate 15 µg of membrane protein with a constant concentration of [3H] -Ketanserin (for 5-HT2A) and varying concentrations of the test compounds ( 10−11 to 10−4 M) for 60 minutes at 37°C.

• Step 3: Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine.

• Self-Validation Checkpoint: Include 10 µM unlabelled mianserin to define non-specific binding (NSB). The assay plate is only accepted if the specific binding (Total - NSB) is ≥10× the background noise, ensuring robust signal-to-noise ratios.

Protocol B: HTRF IP1 Accumulation Assay (Functional Efficacy)

• Causality: 5-HT2A is a Gq​ -coupled receptor. While calcium flux (FLIPR) provides a rapid readout, measuring the accumulation of Inositol Monophosphate (IP1) via Homogeneous Time-Resolved Fluorescence (HTRF) provides a stable, cumulative signal. This is critical for accurately detecting the weak partial agonism characteristic of compounds like 5-bromo-DMT .

• Step 1: Seed HEK293-5-HT2A cells in a 384-well plate at 15,000 cells/well.

• Step 2: Stimulate cells with test compounds diluted in stimulation buffer containing 50 mM LiCl (to inhibit IP1 degradation) for 1 hour at 37°C.

• Step 3: Lyse cells and add HTRF detection reagents (anti-IP1-Cryptate and IP1-d2). Read time-resolved fluorescence at 665 nm and 620 nm.

• Self-Validation Checkpoint: Calculate the Z'-factor using 10 µM Serotonin (positive control) and vehicle (negative control). A Z'-factor ≥0.6 is required to validate the assay's dynamic range.

Fig 2: High-throughput workflow for parallel binding and functional evaluation.

Quantitative Data Comparison

The empirical data highlights the functional consequences of the structural differences. 5-Bromo-DMT exhibits nanomolar affinity across multiple 5-HT subtypes and acts as a partial agonist/competitive antagonist at 5-HT2A, contributing to its profile as a non-hallucinogenic psychoplastogen .

In stark contrast, the neutral propan-2-ol derivative lacks the necessary pharmacophore for orthosteric engagement, resulting in expected affinities exceeding standard assay limits (>10,000 nM).

Compound	5-HT2A Affinity ( Ki​ )	5-HT2A Efficacy ( Emax​ )	5-HT1A Affinity ( Ki​ )	Pharmacophore Status
5-Bromo-DMT	138 nM	~34% (Partial Agonist)	16.9 nM	Intact (Basic Amine)
1-(5-bromo-1H-indol-3-yl)propan-2-ol	> 10,000 nM (Expected)	N/A (Inactive)	> 10,000 nM (Expected)	Disrupted (Neutral Alcohol)

Implications for Drug Development

Understanding the distinction between these two molecules is critical for experimental design:

• 5-Bromo-DMT as a Lead Compound: Because it successfully binds 5-HT2A without triggering the robust β -arrestin2 recruitment associated with hallucinogenic head-twitch responses, 5-bromo-DMT is heavily utilized as a lead scaffold for developing rapid-acting antidepressants and sedatives devoid of psychedelic liabilities.

• The Propan-2-ol Derivative as a Tool Compound: 1-(5-bromo-1H-indol-3-yl)propan-2-ol is practically inactive at serotonin receptors. However, it is highly valuable in medicinal chemistry as a negative control in in-vitro assays to prove that observed biological effects of tryptamines are strictly receptor-mediated. Furthermore, it serves as a vital synthetic intermediate ; it can be subjected to reductive amination or converted to an azide and reduced to yield 5-bromo- α -methyltryptamine (5-Br- α MT), restoring the critical basic amine required for pharmacological activity.

References

• Structure-activity relationships of serotonin 5-HT2A agonists - Wiley Interdisciplinary Reviews: Membrane Transport and Signaling -[Link]

• Psychedelic-Inspired Drug Discovery Using an Engineered Biosensor - Cell -[Link]

• Marine Inspired 2-(5-Halo-1H-indol-3-yl)-N,N-dimethylethanamines as Modulators of Serotonin Receptors - Marine Drugs -[Link]

A Comparative Guide to the Structure-Activity Relationship of 1-(5-bromo-1H-indol-3-yl)propan-2-ol Derivatives

This guide provides an in-depth analysis of the structure-activity relationship (SAR) of 1-(5-bromo-1H-indol-3-yl)propan-2-ol derivatives. While this specific scaffold is not extensively documented in publicly available literature, this guide will establish a robust SAR framework by drawing objective comparisons with structurally related and well-characterized compound series. We will explore the critical roles of the indole core, the 5-bromo substituent, and the propan-2-ol side chain in modulating biological activity, with a focus on their potential as adrenergic and serotonergic receptor ligands. Experimental data from analogous compounds will be used to support these insights, providing a valuable resource for researchers in medicinal chemistry and drug development.

Introduction: The Privileged Indole Scaffold in Drug Discovery

The indole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its ability to bind to a wide array of biological targets with high affinity.[1] This versatility has led to the development of numerous indole-containing drugs with diverse therapeutic applications, including anticancer, antimicrobial, and psychoactive agents.[2][3] The 1-(indol-3-yl)propan-2-ol framework, in particular, shares structural homology with established pharmacophores known to interact with G-protein coupled receptors (GPCRs), such as adrenergic and serotonin receptors. The introduction of a bromine atom at the 5-position of the indole ring is a key modification, expected to significantly influence the electronic and lipophilic properties of the molecule, thereby impacting its biological activity.

Deciphering the Structure-Activity Relationship (SAR)

The biological activity of the 1-(5-bromo-1H-indol-3-yl)propan-2-ol scaffold is determined by the interplay of its three key structural components: the indole ring, the 5-bromo substituent, and the 1-propan-2-ol side chain.

The Indole Core and its Linkage

The indole ring system serves as the primary anchoring motif for receptor binding. In many biologically active indole derivatives, the NH group of the indole can act as a hydrogen bond donor, a crucial interaction for receptor recognition. The C3 position of the indole is a common point of attachment for side chains in compounds targeting various receptors.

The Propan-2-ol Side Chain: A Key to Adrenergic and Serotonergic Activity

The 1-amino-3-aryloxy-propan-2-ol motif is a classic pharmacophore for β-adrenergic receptor antagonists (beta-blockers).[4] Similarly, arylpropanolamine structures are found in various serotonin receptor modulators.

• The Hydroxyl Group: The hydroxyl group on the C2 of the propanol chain is critical for activity. For beta-blockers, the (S)-configuration of this chiral center is typically 100 times more potent than the (R)-enantiomer, indicating a specific stereoselective interaction with the receptor.[4]

• The Amino Group: The nature of the substituent on the terminal amine is a major determinant of both potency and selectivity. For beta-blockers, a secondary amine with a bulky alkyl group, such as isopropyl or tert-butyl, is generally required for optimal activity.[5] N,N-disubstitution often leads to a decrease in beta-blocking activity.[4] In the context of serotonin receptor ligands, various amine substitutions are tolerated and can influence the affinity and efficacy (agonist vs. antagonist) at different receptor subtypes.

The Influence of the 5-Bromo Substituent

Halogenation of the indole ring is a common strategy to modulate the pharmacological profile of a compound. A bromine atom at the 5-position has several effects:

• Electronic Effects: Bromine is an electron-withdrawing group via induction but a weak deactivator through resonance. This alters the electron density of the indole ring, which can affect its interaction with receptor residues.

• Lipophilicity: The bromo substituent increases the lipophilicity of the molecule, which can enhance its ability to cross cell membranes and the blood-brain barrier.

• Halogen Bonding: The bromine atom can participate in halogen bonding, a non-covalent interaction with electron-rich atoms like oxygen or nitrogen in the receptor's binding pocket. Studies on 5-HT2B receptor ligands have shown that chlorine and bromine substitutions can lead to an 8- to 10-fold improvement in binding affinity, respectively, through the formation of a halogen bond.[4] Conversely, for some 5-HT6 receptor ligands, 5-fluoro and 5-methoxy substitutions have been shown to be detrimental to receptor affinity compared to unsubstituted analogues.[6]

Comparative Analysis with Structurally Related Compounds

Due to the limited direct experimental data on 1-(5-bromo-1H-indol-3-yl)propan-2-ol derivatives, we will draw comparisons with analogous compound series to infer potential biological activities and SAR trends.

Analogy to Indole-based Adrenergic Ligands

A series of 1-(substituted amino)-3-(4-indolyloxy)propan-2-ols has been synthesized and evaluated for their beta-adrenergic receptor blocking potency.[7] These compounds, which feature an ether linkage between the indole and the propanolamine side chain, provide valuable insights.

Table 1: Beta-Adrenergic Receptor Binding Affinity of 1-(substituted amino)-3-(4-indolyloxy)propan-2-ol Derivatives [7]

Compound	Amine Substituent (R)	Ki (nM) for β-receptors
Pindolol (Reference)	Isopropyl	1.0
Compound 1	Isopropyl	2.0
Compound 2	tert-Butyl	5.0
Compound 3	Cyclohexyl	10.0
Compound 4	Benzyl	100.0

Data from reference[7]. The Ki values were determined by inhibition of [125I]iodopindolol binding to rat cortical and cerebellar membranes.

From this data, we can infer that for the 1-(5-bromo-1H-indol-3-yl)propan-2-ol scaffold, derivatives with small, branched alkyl groups on the amine, such as isopropyl or tert-butyl, are likely to exhibit the highest affinity for β-adrenergic receptors.

Analogy to Indole-based Serotonin Receptor Ligands

The indolethylamine scaffold is a well-known pharmacophore for serotonin receptors. The introduction of a propan-2-ol side chain and a 5-bromo substituent would significantly modulate its activity.

Studies on N-arylsulfonylindoles as 5-HT6 receptor ligands have shown that substitution at the C-5 position can be detrimental to affinity.[6] However, research on ligands for the 5-HT7 receptor indicates that a 5-bromo substituent can lead to moderate activity (Ki = 126 nM), while a 5-fluoro substituent resulted in higher activity (Ki = 8 nM).[8] This highlights that the effect of the 5-halogen substituent is highly dependent on the specific receptor subtype and the overall structure of the ligand.

Experimental Protocols

The synthesis and biological evaluation of 1-(5-bromo-1H-indol-3-yl)propan-2-ol derivatives would follow established methodologies in medicinal chemistry.

General Synthetic Scheme

A plausible synthetic route to the target compounds would involve the reaction of 5-bromo-1H-indole with a suitable epoxide, followed by reaction with an amine.

Step 1: Synthesis of 1-(5-bromo-1H-indol-3-yl)propan-2-one

This intermediate can be synthesized via the Friedel-Crafts acylation of 5-bromo-1H-indole with chloroacetone.

Step 2: Reduction to 1-(5-bromo-1H-indol-3-yl)propan-2-ol

The ketone intermediate is then reduced to the corresponding alcohol using a reducing agent such as sodium borohydride.

Step 3: Introduction of the Amine

The alcohol can be converted to a leaving group (e.g., a tosylate or mesylate) and then reacted with the desired primary or secondary amine to yield the final product. Alternatively, reductive amination of the ketone intermediate can be employed.

Biological Assays

Receptor Binding Assays: To determine the affinity of the synthesized compounds for adrenergic and serotonin receptors, competitive radioligand binding assays are performed. This involves incubating the compounds with cell membranes expressing the receptor of interest (e.g., from rat brain tissue or recombinant cell lines) and a specific radioligand (e.g., [3H]-prazosin for α1-adrenergic, [125I]-iodocyanopindolol for β-adrenergic, [3H]-8-OH-DPAT for 5-HT1A, [3H]-ketanserin for 5-HT2A). The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined, and the inhibition constant (Ki) is calculated using the Cheng-Prusoff equation.

Functional Assays: To determine whether the compounds act as agonists or antagonists, functional assays are employed. For GPCRs like adrenergic and serotonin receptors, this often involves measuring the downstream signaling molecules, such as cyclic AMP (cAMP) or inositol phosphates (IP). For example, agonist activity at β-adrenergic or certain serotonin receptors can be measured by quantifying the increase in intracellular cAMP levels.

Visualization of Key Concepts

General Structure and Key SAR Points

Caption: Key structural features influencing the SAR of the target scaffold.

Experimental Workflow

Caption: A generalized workflow for the synthesis and biological evaluation.

Potential Signaling Pathway (GPCR)

Caption: A simplified G-protein coupled receptor signaling pathway.

Conclusion and Future Directions

The 1-(5-bromo-1H-indol-3-yl)propan-2-ol scaffold represents a promising starting point for the development of novel modulators of adrenergic and serotonin receptors. Based on the analysis of structurally related compounds, the following SAR hypotheses can be proposed:

• For Adrenergic Activity: Derivatives with a secondary amine bearing a small, branched alkyl substituent (e.g., isopropyl) on the propanolamine side chain are likely to exhibit the highest affinity for β-adrenergic receptors. The 5-bromo substituent is expected to enhance potency compared to unsubstituted analogues.

• For Serotonergic Activity: The effect of the 5-bromo substituent is likely to be receptor subtype-specific. It may enhance affinity at certain subtypes (e.g., 5-HT2B) through halogen bonding, while potentially being detrimental at others. The nature of the amine substituent will be a key determinant of the affinity and functional activity profile across the various serotonin receptor subtypes.

Future research should focus on the synthesis of a focused library of 1-(5-bromo-1H-indol-3-yl)propan-2-ol derivatives with systematic variations in the amine substituent. Comprehensive screening of these compounds against a panel of adrenergic and serotonin receptors will be crucial to validate the SAR hypotheses presented in this guide and to identify lead compounds for further optimization.

References

• Total Synthesis of the Proposed Structure of Indolyl 1,2-Propanediol Alkaloid, 1-(1H-Indol-3-yloxy)propan-2-ol. MDPI. Available at: [Link]

• Design and Synthesis of 1-Indol-1-Yl-Propan-2-Ones as Inhibitors of Human Cytosolic Phospholipase A2a. Amanote Research. Available at: [Link]

• Synthesis and beta-adrenergic receptor blocking potency of 1-(substituted amino)-3-(4-indolyloxy)propan-2-ols. PubMed. Available at: [Link]

• Exploring Halogen Bonds in 5-Hydroxytryptamine 2B Receptor–Ligand Interactions. PMC. Available at: [Link]

• Synthesis, characterization, and SAR studies of new (1H-indol-3-yl)alkyl-3-(1H-indol-3-yl)propanamide derivatives as possible antimicrobial and antitubercular agents. ResearchGate. Available at: [Link]

• Design, Synthesis and Biological Evaluation of Novel 1,3,5-Triazines: Effect of Aromatic Ring Decoration on Affinity to 5-HT7 Receptor. MDPI. Available at: [Link]

• Structure-activity relationships as a response to the pharmacological differences in beta-receptor ligands. PubMed. Available at: [Link]

• Synthesis and .beta.-adrenergic receptor blocking potency of 1-(substituted amino)-3-(4-indolyloxy)propan-2-ols. Journal of Medicinal Chemistry. Available at: [Link]

• (PDF) Synthesis, characterization, and SAR studies of new (1H-indol-3-yl)alkyl-3-(1H-indol-3-yl)propanamide derivatives as possible antimicrobial and antitubercular agents. ResearchGate. Available at: [Link]

• Design and synthesis of 1-indol-1-yl-propan-2-ones as inhibitors of human cytosolic phospholipase A2alpha. PubMed. Available at: [Link]

• An Efficient Synthesis of 1-Aryl-3-(indole-3-yl)-3-(2-aryl-1,2,3-triazol-4-yl)propan-1-one Catalyzed by a Brønsted Acid Ionic Liquid. PMC. Available at: [Link]

• 1-Indol-1-yl-propan-2-ones and related heterocyclic compounds as dual inhibitors of cytosolic phospholipase A(2)alpha and fatty acid amide hydrolase. PubMed. Available at: [Link]

• Novel N-Arylsulfonylindoles Targeted as Ligands of the 5-HT 6 Receptor. Insights on the Influence of C-5 Substitution on Ligand Affinity. MDPI. Available at: [Link]

• Synthesis and pharmacological evaluation of new (indol-3-yl)alkylamides and alkylamines acting as potential serotonin uptake inhibitors. PubMed. Available at: [Link]

• New indole derivatives as potent and selective serotonin uptake inhibitors. PubMed. Available at: [Link]

• Multitarget-Directed Ligands Hitting Serotonin Receptors: A Medicinal Chemistry Survey. MDPI. Available at: [Link]

• Synthesis and adrenolytic activity of 1-(1H-indol-4-yloxy)-3-(2-(2-methoxy phenoxy)ethylamino)propan-2-ol analogs and its enantiomers. Part 2. ResearchGate. Available at: [Link]

• Agonist action of indole derivatives at 5-HT1-like, 5-HT3, and 5HT4 receptors in vitro. PubMed. Available at: [Link]

• Recent advancements on biological activity of indole and their derivatives: A review. Chula Digital Collections. Available at: [Link]

• Novel and potent human and rat beta3-adrenergic receptor agonists containing substituted 3-indolylalkylamines. PubMed. Available at: [Link]

• Halogens' effect on human cancer cells of synthesized Vilsmeier reaction-based indole-containing azines derivatives. ResearchGate. Available at: [Link]

• Indolylpropylaminopentane. Wikipedia. Available at: [Link]

• 1-(Indolin-1-yl)-1-phenyl-3-propan-2-olamines as potent and selective norepinephrine reuptake inhibitors. PubMed. Available at: [Link]

• Functional studies of the first selective beta 3-adrenergic receptor antagonist SR 59230A in rat brown adipocytes. PubMed. Available at: [Link]

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Safety & Regulatory Compliance

Standard Operating Procedure: Handling and Disposal of 1-(5-bromo-1H-indol-3-yl)propan-2-ol

As a Senior Application Scientist, I emphasize that the integrity of laboratory safety relies on understanding the causality behind our experimental and operational choices. The disposal of 1-(5-bromo-1H-indol-3-yl)propan-2-ol is not merely an administrative checklist; it is a critical chemical operation. This guide provides a comprehensive, self-validating framework for the operational safety, segregation, and final disposal of this specific compound, ensuring compliance with federal environmental and occupational standards.

Chemical Profiling and Hazard Causality

Why is this chemical handled differently from standard organic waste? The critical factor is the covalently bound bromine atom , which classifies 1-(5-bromo-1H-indol-3-yl)propan-2-ol as a halogenated organic compound .

When incinerated at sub-optimal temperatures, halogenated organics can generate highly toxic byproducts, including dioxins, furans, and corrosive hydrobromic acid (HBr) gas. Consequently, the [1] mandates that these compounds be strictly segregated into dedicated "Halogenated Organic Waste" streams. These specific streams are routed to specialized, high-temperature hazardous waste incinerators (>1000°C) equipped with caustic scrubbers designed to neutralize acidic combustion gases. Mixing this compound with non-halogenated waste violates EPA guidelines, drastically increases disposal costs, and introduces severe environmental risks.

Operational Safety and Engineering Controls

Before generating waste, the handling environment must be secured in accordance with the[2]. The compound is typically a solid powder at room temperature, presenting a distinct inhalation hazard due to potential aerosolization.

Table 1: Physicochemical and Safety Parameters

Parameter	Specification	Operational Implication
Chemical Class	Halogenated Indole Derivative	Must be strictly segregated from non-halogenated organics and aqueous acids/bases.
Physical State	Solid (Powder)	High risk of particulate aerosolization; handle exclusively in a certified fume hood.
Halogen Content	Contains Bromine (Br)	Requires specialized high-temperature incineration with caustic scrubbing.
EPA Designation	Halogenated Organic Waste	Collect in designated, chemically compatible containers (e.g., green-labeled carboys).

Waste Segregation Protocols

The core of responsible chemical management is segregation. A self-validating segregation system ensures that incompatible chemicals are never mixed. According to standard [3], waste must be categorized by its physical state and solvent matrix:

• Solid Waste (Powders, Contaminated PPE, and Consumables): Sweep up solid spills or unused powder without creating dust. Place the material, along with any contaminated gloves, weigh boats, or filter paper, into a solid, leak-proof, and sealable container designated specifically for "Solid Halogenated Waste."

• Liquid Waste (Solutions and Filtrates): If the compound is dissolved in an organic solvent (e.g., dichloromethane, methanol, or ethyl acetate), the entire mixture must be treated as halogenated organic waste.

• Aqueous Mixtures: If the compound is part of a biphasic extraction, the organic layer containing the brominated indole must be separated and routed to the halogenated waste carboy. The aqueous layer must be neutralized and routed to the aqueous waste stream. Never combine acids or bases in the halogenated organic container.

Step-by-Step Disposal Workflows

To ensure absolute safety and compliance, follow this self-validating disposal methodology:

• Step 1: Container Selection and Inspection

  • Action: Select a chemically compatible container (High-Density Polyethylene - HDPE is preferred for halogenated organics).

  • Validation: Visually inspect the container for micro-fractures, previous chemical residue, or compromised seals. Confirm the container is placed in a secondary containment tray before adding waste.

• Step 2: Pre-Addition Compatibility Check

  • Action: If adding a liquid solution of 1-(5-bromo-1H-indol-3-yl)propan-2-ol to an existing waste carboy, verify the pH of the solution.

  • Validation: Use pH indicator paper to confirm the solution is neutral (pH 6-8). This validates that no trace acids/bases are inadvertently mixed with reactive organics, preventing exothermic reactions or the evolution of toxic gases.

• Step 3: Waste Transfer and Logging

  • Action: Transfer the waste into the container using a dedicated funnel within a fume hood. Immediately cap the container tightly.

  • Validation: Log the exact mass or volume, chemical name (no abbreviations), and concentration on the attached hazardous waste tag. Verify that the tag explicitly states "Halogenated." This real-time logging is mandated by the EPA to ensure accurate waste characterization.

• Step 4: Satellite Accumulation and Pick-up

  • Action: Store the container in a designated Satellite Accumulation Area (SAA) away from heat sources, electricity, and incompatible chemicals.

  • Validation: Audit the SAA weekly. Ensure the total volume does not exceed regulatory limits (typically 55 gallons). Trigger an EHS pick-up request when the container reaches 80-90% capacity to prevent overflow.

Spill Response and Decontamination

In the event of a localized spill of the solid compound, execute the following self-validating recovery protocol:

• Isolate and Assess: Isolate the area. Ensure appropriate PPE (nitrile gloves, safety goggles, particulate respirator if outside a hood) is worn.

• Suppress Aerosolization: Do not dry sweep. Lightly moisten the powder with a compatible, low-toxicity solvent (e.g., a small amount of isopropanol) to suppress dust formation.

• Mechanical Collection: Use a plastic scoop (avoid metal if spark risks exist with the solvent) to collect the slurry. Place the collected material into the Solid Halogenated Waste container.

• Chemical Decontamination: Wash the contaminated surface with a detergent solution, followed by a water wipe-down.

• Validation: Visually inspect the surface under bright light to ensure no crystalline residue remains. Dispose of all cleanup materials (paper towels, scoops) as solid halogenated waste.

Disposal Workflow Visualization

Figure 1: Disposal workflow for 1-(5-bromo-1H-indol-3-yl)propan-2-ol solid and liquid waste.

References

• Occupational Safety and Health Administration (OSHA). "Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450)." OSHA Laws & Regulations.[Link]

• Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Laws and Regulations." EPA.gov. [Link]

• Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." EPA National Service Center for Environmental Publications.[Link]

• University of Pennsylvania Environmental Health and Radiation Safety (EHRS). "Laboratory Chemical Waste Management Guidelines." UPenn EHRS.[Link]

Sources

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. osha.gov [osha.gov]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]

Personal protective equipment for handling 1-(5-bromo-1H-indol-3-yl)propan-2-ol

As a Senior Application Scientist, I approach laboratory safety not as a rigid compliance checklist, but as a mechanistic science. Handling specialized synthetic intermediates like 1-(5-bromo-1H-indol-3-yl)propan-2-ol requires a nuanced understanding of its physicochemical properties.

While specific toxicological data for this exact derivative may be limited in public databases, we can establish a highly reliable, self-validating safety protocol by analyzing its core pharmacophore. Halogenated indoles are highly valued in medicinal chemistry as starting reagents for producing bioactive compounds and anti-tumour drug scaffolds[1]. However, the lipophilic 5-bromo substitution and the hydrogen-bonding capable propan-2-ol side chain dictate a specific hazard profile that demands rigorous operational control.

Here is your comprehensive, causality-driven guide to the safe handling, preparation, and disposal of 1-(5-bromo-1H-indol-3-yl)propan-2-ol.

Mechanistic Hazard Assessment & Causality

To handle this compound safely, you must understand why it is hazardous. Based on structural analogs like 5-bromoindole and N-Boc-5-bromoindole, this compound presents several acute risks:

• Skin and Eye Irritation (H315, H319): The bromine atom significantly increases the molecule's lipophilicity (LogP), enhancing its ability to penetrate the stratum corneum (skin barrier) and disrupt lipid bilayers[2]. Direct contact with the eyes leads to rapid irritation of the corneal epithelium.

• Respiratory Tract Irritation (STOT SE 3 - H335): The compound typically exists as a fine, crystalline solid. Inhalation of this dust allows the propan-2-ol moiety to form hydrogen bonds with the respiratory mucosa, causing acute localized irritation[2].

Quantitative Physicochemical & Biological Parameters

The following table summarizes critical handling parameters extrapolated from highly conserved 5-bromoindole derivatives.

Parameter	Value / Classification	Mechanistic Implication
Target Organ Toxicity	Respiratory System (STOT SE 3)	Inhalation of crystalline dust causes acute mucosal irritation[2].
Hazard Statements	H315, H319, H335	Indicates pronounced skin/eye irritation and respiratory hazards[2].
Stock Solution Storage	-80°C (6 months) / -20°C (1 month)	Prevents thermal and photochemical degradation of the indole core; protect from light[3].
Biological Activity	MIC: 200 μg/mL (E. coli O157:H7)	Demonstrates potent antibacterial and anti-biofilm properties, requiring strict cross-contamination control[3].

Personal Protective Equipment (PPE) Matrix

Do not just wear PPE; understand what it is protecting you from. The following matrix outlines the required gear and the scientific justification for each choice.

PPE Category	Specification	Mechanistic Justification
Hand Protection	Nitrile gloves (min 0.11 mm thickness)	Nitrile provides superior resistance to non-polar and slightly polar organics. The lipophilic 5-bromoindole core can permeate thinner latex[2].
Eye Protection	Tight-fitting safety goggles	Prevents micro-particulate dust from contacting the tear film, which would rapidly dissolve the compound and cause severe irritation[2].
Respiratory	N95/P100 Particulate Respirator	Mandatory if handling outside a fume hood. Filters out fine crystalline dust that acts as a severe respiratory irritant[2].
Body Protection	Flame-retardant, anti-static lab coat	Prevents electrostatic discharge, which could ignite airborne dust or volatile solvents used during dissolution.

Experimental Protocol: Safe Handling & Solution Preparation

This step-by-step methodology ensures a self-validating workflow where each step mitigates the risks of the next.

Step 1: Environmental Preparation Conduct all operations in a well-ventilated chemical fume hood[1]. Ensure the sash is positioned correctly to maintain an optimal face velocity (typically 80-100 fpm), mitigating the risk of inhaling aerosolized particulates. Line the working surface with a static-dissipative spill mat.

Step 2: Electrostatic Mitigation Halogenated organic powders are highly prone to static buildup. Use an anti-static zero-stat gun on the analytical balance and the weighing spatula to prevent the fine powder from repelling and dispersing into the air during transfer.

Step 3: Weighing and Transfer Equipped with your N95 mask, eyeshields, and gloves[2], use a grounded micro-spatula to transfer the required mass into a pre-tared, amber glass vial. The amber glass protects the light-sensitive indole core from UV-induced photo-oxidation, which can lead to unwanted dimerization. Store tightly sealed away from oxidizing agents[1].

Step 4: Solubilization Introduce the appropriate solvent (e.g., DMSO for biological assays or Methanol for synthesis) slowly down the side of the vial. Seal immediately with a PTFE-lined cap and vortex gently until the solution is visually homogeneous.

Spill Response and Decontamination Plan

A spill of a biologically active indole derivative requires immediate, calculated action.

Step 1: Containment: If a spill occurs outside the fume hood, evacuate personnel from the immediate vicinity and ensure you are wearing an N95 respirator[2]. Do not dry sweep. Dry sweeping aerosolizes the irritating dust. Step 2: Wet Wiping: Moisten absorbent paper towels with a low-volatility solvent (e.g., 70% isopropanol) and gently place them over the spilled powder. This suppresses dust generation and initiates solubilization. Step 3: Surface Decontamination: Wipe the area from the perimeter inward to prevent spreading. Follow up with a secondary wipe using a mild laboratory detergent and water to remove residual organics. Step 4: Verification: Visually inspect the area under a UV lamp (many indole derivatives fluoresce) to ensure no residual material remains on the benchtop.

Waste Management and Disposal

Because 1-(5-bromo-1H-indol-3-yl)propan-2-ol contains a covalently bound bromine atom, it must be strictly segregated from general and non-halogenated waste streams.

• Liquid Waste: Collect all solutions in dedicated carboys explicitly labeled "Halogenated Organic Solvents." These are destined for high-temperature incineration equipped with flue gas scrubbers to neutralize the highly corrosive hydrobromic acid (HBr) gas generated during combustion.

• Solid Waste: Dispose of all contaminated gloves, empty vials, and spill cleanup materials in heavily lined, puncture-resistant containers designated for halogenated solid waste.

Workflow Visualization

Operational workflow for the safe handling and disposal of halogenated indoles.

Sources

• 1. 5-bromoindole | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. N-Boc-5-bromoindole 97 182344-70-3 [sigmaaldrich.com]
• 3. medchemexpress.com [medchemexpress.com]